Cas no 838903-83-6 (N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide)

• Product name: N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide
• CAS No: 838903-83-6
• MF: C₁₃H₁₀N₂O₂F₂S
• MW: 296.292
• CID: 3101292
• PubChem ID: 2990866

N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Difluoro-phenyl)-N'-thiophen-2-ylmethyl-oxalamide
• N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide
• N-(2,4-difluorophenyl)-N'-(thiophen-2-ylmethyl)ethanediamide
• N'-(2,4-difluorophenyl)-N-(thiophen-2-ylmethyl)oxamide
• AKOS003378557
• F2616-0450
• STK411142
• N~1~-(2,4-DIFLUOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE
• N'-(2,4-difluorophenyl)-N-[(thiophen-2-yl)methyl]ethanediamide
• SR-01000304638
• SR-01000304638-1
• 838903-83-6
• N1-(2,4-difluorophenyl)-N2-(thiophen-2-ylmethyl)oxalamide

• Inchi： InChI=1S/C13H10F2N2O2S/c14-8-3-4-11(10(15)6-8)17-13(19)12(18)16-7-9-2-1-5-20-9/h1-6H,7H2,(H,16,18)(H,17,19)
• InChI Key： ODSMAHRMAYTMEM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 296.04310506Da
• Monoisotopic Mass: 296.04310506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide

N'-(2,4-Difluorophenyl)-N-(Thiophen-2-yl)Methylethanediamide: A Comprehensive Overview

CAS No 838903-83-6, also known as N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide, is a highly specialized organic compound with significant applications in the fields of materials science and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and drug development. The molecule combines a 2,4-difluorophenyl group with a thiophene moiety, creating a structure that exhibits interesting electronic and chemical characteristics.

The synthesis of CAS No 838903-83-6 involves a multi-step process that typically begins with the preparation of the respective amine and acid chloride precursors. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. This has made the compound more accessible for research and industrial applications.

One of the most promising areas of research involving N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide is its application in organic electronics. The thiophene ring contributes to the compound's conjugation, enhancing its ability to conduct electricity. This property makes it a candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Additionally, the fluorine atoms in the molecule provide electron-withdrawing effects, further tuning its electronic properties for specific applications.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its structure allows for various functional groups to be attached, enabling researchers to explore its pharmacokinetic properties. Recent studies have focused on its ability to inhibit certain enzymes involved in disease pathways, making it a valuable tool in early-stage drug discovery.

The environmental impact of CAS No 838903-83-6 is another area of interest. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Preliminary findings suggest that the compound is relatively stable under environmental conditions, which could be advantageous for certain industrial applications but may require further assessment regarding long-term effects.

In conclusion, N'-(2,4-difluorophenyl)-N-(thiophen-2-yl)methylethanediamide represents a versatile compound with wide-ranging potential across multiple disciplines. Its unique chemical structure and tunable properties make it an exciting subject for ongoing research. As advancements in synthesis methods and application development continue, this compound is poised to play an increasingly important role in both academic and industrial settings.